Cas no 63854-17-1 (Ethanone, 1-[2-hydroxy-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-)
63854-17-1 structure
Product Name:Ethanone, 1-[2-hydroxy-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-
CAS No:63854-17-1
MF:C13H16O4
MW:236.263744354248
CID:425568
PubChem ID:11356799
Update Time:2025-04-19
Ethanone, 1-[2-hydroxy-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[2-hydroxy-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-
- 1-[2-hydroxy-6-(oxan-2-yloxy)phenyl]ethanone
- 63854-17-1
- 6'-Hydroxy-2'-(tetrahydropyran-2-yloxy)acetophenone
- UOVMXPNLPFPZED-UHFFFAOYSA-N
- DTXSID60463415
- SCHEMBL1726717
-
- Inchi: 1S/C13H16O4/c1-9(14)13-10(15)5-4-6-11(13)17-12-7-2-3-8-16-12/h4-6,12,15H,2-3,7-8H2,1H3
- InChI Key: UOVMXPNLPFPZED-UHFFFAOYSA-N
- SMILES: O1CCCCC1OC1C=CC=C(C=1C(C)=O)O
Computed Properties
- Exact Mass: 236.10488
- Monoisotopic Mass: 236.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Ethanone, 1-[2-hydroxy-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]- Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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